Cas no 851386-43-1 (2,5-difluoropyridine-3-carboxylic acid)

2,5-difluoropyridine-3-carboxylic acid structure

851386-43-1 structure

Product Name:2,5-difluoropyridine-3-carboxylic acid

CAS No:851386-43-1

MF:C₆H₃F₂NO₂

MW:159.090328454971

MDL:MFCD07777166

CID:720389

PubChem ID:11815999

Update Time:2024-10-26

2,5-difluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,5-Difluoronicotinic acid
- 2,5-Difluoro-nicotinic acid
- 2,5-DIFLUOROPYRIDINE-3-CARBOXYLIC ACID
- 3-Pyridinecarboxylicacid, 2,5-difluoro-
- 2,4-DIFLUOROPHENYL PROPIONATE
- 2,5-Difluoro-3-pyridinecarboxylic acid (ACI)
- 2 pound not5-Difluoropyridine-3-carboxylicacid
- DTXSID20473439
- 3-Pyridinecarboxylicacid,2,5-difluoro-
- AS-76763
- 2,5-Difluoronicotinicacid
- 2,5-difluoro nicotinic acid
- SB21586
- AT10057
- EN300-343829
- SY064423
- NEDDADJKOLQIJZ-UHFFFAOYSA-N
- DB-005873
- 3-Pyridinecarboxylic acid, 2,5-difluoro-
- Z1201624187
- AKOS005258337
- CS-0130583
- MFCD07777166
- 851386-43-1
- SCHEMBL1759837
- 2,5-difluoropyridine-3-carboxylic acid
- MDL： MFCD07777166
- Inchi： 1S/C6H3F2NO2/c7-3-1-4(6(10)11)5(8)9-2-3/h1-2H,(H,10,11)
- InChI Key： NEDDADJKOLQIJZ-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=NC=C(F)C=1)O

Computed Properties

Exact Mass: 159.01300
Monoisotopic Mass: 159.01318466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 50.2Å²

Experimental Properties

PSA: 50.19000
LogP: 1.05800

2,5-difluoropyridine-3-carboxylic acid Security Information

HazardClass：IRRITANT

2,5-difluoropyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A023025337-1g	2,5-Difluoro-3-pyridinecarboxylic acid	851386-43-1	97%	1g	$668.29	2023-08-31
Fluorochem	032887-250mg	2,5-Difluoro-nicotinic acid	851386-43-1	95+%	250mg	￡160.00	2022-03-01
Fluorochem	032887-1g	2,5-Difluoro-nicotinic acid	851386-43-1	95+%	1g	￡465.00	2022-03-01
Fluorochem	032887-2.5g	2,5-Difluoro-nicotinic acid	851386-43-1	95+%	2.5g	￡731.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034843-500mg	2,5-difluoropyridine-3-carboxylic acid	851386-43-1	95+%	500mg	4208.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034843-5g	2,5-difluoropyridine-3-carboxylic acid	851386-43-1	95+%	5g	22644.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034843-1g	2,5-difluoropyridine-3-carboxylic acid	851386-43-1	95+%	1g	6468.0CNY	2021-07-06
Chemenu	CM280810-1g	2,5-Difluoronicotinic acid	851386-43-1	95%	1g	$510	2021-08-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X31175-1g	2,5-Difluoronicotinic acid	851386-43-1	95%	1g	¥1921.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X31175-250mg	2,5-Difluoronicotinic acid	851386-43-1	95%	250mg	¥999.0	2024-07-18

2,5-difluoropyridine-3-carboxylic acid Production Method

Production Method 1

851386-42-0

851386-42-0

851386-43-1

851386-43-1

Reaction Conditions

1.1 Reagents: Zinc , Ammonia Solvents: Water ; 2 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position

Bobbio, Carla; Schlosser, Manfred, Journal of Organic Chemistry, 2005, 70(8), 3039-3045

Production Method 2

851386-42-0

851386-42-0

851386-43-1

851386-43-1

Reaction Conditions

Reference

Product subclass 7: organometallic compounds of potassium

Mordini, Alessandro; Valacchi, M., Science of Synthesis, 2006, 8, 1437-1474

2,5-difluoropyridine-3-carboxylic acid Raw materials

4-Chloro-2,5-difluoropyridine-3-carboxylic Acid

2,5-difluoropyridine-3-carboxylic acid Preparation Products

2,5-difluoropyridine-3-carboxylic acid (851386-43-1)

2,5-difluoropyridine-3-carboxylic acid Related Literature

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2. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
3. Ether-soluble hole-transporting polymers based on triphenylamine/phenothiazine moieties with shallow HOMO levels†

Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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5. Ethyl viologen dibromide as a novel dual redox shuttle for supercapacitors†

Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569

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